Cas no 74168-80-2 (5-Chloro-3-phenethylthiophene-2-carboxylic acid)

• Product Name: 5-Chloro-3-phenethylthiophene-2-carboxylic acid
• CAS No: 74168-80-2
• MF: C₁₃H₁₁ClO₂S
• MW: 266.743241548538
• CID: 2950774
• PubChem ID: 901589
• Update Time: 2025-06-13

5-Chloro-3-phenethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-氯-3-苯乙基噻吩-2-羧酸
• 5-chloro-3-phenethylthiophene-2-carboxylic acid
• 5-chloro-3-(2-phenylethyl)thiophene-2-carboxylic acid
• 5-chloro-3-phenethylthiophene-2-carboxylicacid
• 5-chloro-3-(2-phenylethyl)-2-thiophenecarboxylic acid
• 74168-80-2
• AI-942/13331827
• 5-Chloro-3-phenethylthiophene-2-carboxylic acid

• Inchi： 1S/C13H11ClO2S/c14-11-8-10(12(17-11)13(15)16)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,15,16)
• InChI Key： JXIBEBTURSVSPL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)S1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.0168285g/mol
• Monoisotopic Mass: 266.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 65.5

Additional information on 5-Chloro-3-phenethylthiophene-2-carboxylic acid

Comprehensive Overview of 5-Chloro-3-phenethylthiophene-2-carboxylic acid (CAS No. 74168-80-2)

5-Chloro-3-phenethylthiophene-2-carboxylic acid (CAS No. 74168-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, combining a chloro-substituted thiophene ring with a phenethyl side chain and a carboxylic acid functional group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in heterocyclic compounds like 5-Chloro-3-phenethylthiophene-2-carboxylic acid stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors, targeting enzymes and receptors involved in inflammatory and metabolic disorders. Its CAS No. 74168-80-2 is frequently cited in patent literature, underscoring its relevance in intellectual property related to therapeutic applications.

In the context of green chemistry and sustainable synthesis, this compound has also been studied for its compatibility with catalytic methods and solvent-free reactions. As industries shift toward eco-friendly processes, the demand for intermediates like 5-Chloro-3-phenethylthiophene-2-carboxylic acid that align with green principles is rising. This aligns with broader trends in chemical manufacturing, where reducing carbon footprints is a priority.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 74168-80-2, ensuring high purity for research and industrial use. The compound’s stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for global supply chains in the fine chemicals sector.

From a commercial perspective, 5-Chloro-3-phenethylthiophene-2-carboxylic acid is often listed by specialty chemical suppliers catering to pharmaceutical R&D and agrochemical innovation. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance, which are key concerns for procurement teams. Searches for "buy 5-Chloro-3-phenethylthiophene-2-carboxylic acid" or "CAS 74168-80-2 suppliers" reflect its niche but steady demand.

Looking ahead, the compound’s role in drug discovery pipelines and material science is expected to expand, driven by advances in computational chemistry and high-throughput screening. Its integration into AI-driven molecular design platforms further highlights its relevance in modern chemical innovation. For researchers and industry professionals, staying updated on the latest applications of 74168-80-2 is essential to leverage its full potential.